2-(2,5-Dihydro-4-methoxy-5-oxo-3-phenyl-2-furyl)acetic acid

• Molecular Formula: C13H12O5
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 2-(4-methoxy-5-oxo-3-phenyl-2H-furan-2-yl)acetic acid
• InChI: InChI=1S/C13H12O5/c1-17-12-11(8-5-3-2-4-6-8)9(7-10(14)15)18-13(12)16/h2-6,9H,7H2,1H3,(H,14,15)
• InChI Key: LZQYAYALNIMEFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(OC1=O)CC(=O)O)C2=CC=CC=C2

Description

2-(2,5-Dihydro-4-methoxy-5-oxo-3-phenyl-2-furyl)acetic acid is a useful research compound. Its molecular formula is C13H12O5 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2N Jones reagent (8 ml) was diluted with acetone (12.5 ml). To this solution was added a solution of 5-(2-hydroxyethyl)-3-methoxy-4-phenyl-2(5H)-furanone (1.25 g) in acetone (12.5 ml) at 0° C. over a period of 50 minutes. The mixture was stirred at ambient temperature for 15 minutes and isopropylalcohol (5 ml) was added thereto. The mixture was poured into a mixture of ethyl acetate and water. The organic layer was separated, washed with water and brine, and dried. Evaporation of the solvent gave 2-(2,5-dihydro-4-methoxy-5-oxo-3-phenyl-2-furyl)acetic acid (865 mg) which was recrystallized from diethyl ether.